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  4. 5-[2-(4-Chlorophenyl)acetyl]-9,9-dimethyl-6-pyridin-3-yl-6,8,10,11-tetrahydrobenzo[b][1,4]benzodiazepin-7-one
5-[2-(4-Chlorophenyl)acetyl]-9,9-dimethyl-6-pyridin-3-yl-6,8,10,11-tetrahydrobenzo[b][1,4]benzodiazepin-7-one 5-[2-(4-Chlorophenyl)acetyl]-9,9-dimethyl-6-pyridin-3-yl-6,8,10,11-tetrahydrobenzo[b][1,4]benzodiazepin-7-one
Brand Name: Vulcanchem
CAS No.: 312621-56-0
VCID: VC0442434
InChI: InChI=1S/C28H26ClN3O2/c1-28(2)15-22-26(24(33)16-28)27(19-6-5-13-30-17-19)32(23-8-4-3-7-21(23)31-22)25(34)14-18-9-11-20(29)12-10-18/h3-13,17,27,31H,14-16H2,1-2H3
SMILES: CC1(CC2=C(C(N(C3=CC=CC=C3N2)C(=O)CC4=CC=C(C=C4)Cl)C5=CN=CC=C5)C(=O)C1)C
Molecular Formula: C28H26ClN3O2
Molecular Weight: 472g/mol

5-[2-(4-Chlorophenyl)acetyl]-9,9-dimethyl-6-pyridin-3-yl-6,8,10,11-tetrahydrobenzo[b][1,4]benzodiazepin-7-one

CAS No.: 312621-56-0

Main Products

VCID: VC0442434

Molecular Formula: C28H26ClN3O2

Molecular Weight: 472g/mol

5-[2-(4-Chlorophenyl)acetyl]-9,9-dimethyl-6-pyridin-3-yl-6,8,10,11-tetrahydrobenzo[b][1,4]benzodiazepin-7-one - 312621-56-0

CAS No. 312621-56-0
Product Name 5-[2-(4-Chlorophenyl)acetyl]-9,9-dimethyl-6-pyridin-3-yl-6,8,10,11-tetrahydrobenzo[b][1,4]benzodiazepin-7-one
Molecular Formula C28H26ClN3O2
Molecular Weight 472g/mol
IUPAC Name 5-[2-(4-chlorophenyl)acetyl]-9,9-dimethyl-6-pyridin-3-yl-6,8,10,11-tetrahydrobenzo[b][1,4]benzodiazepin-7-one
Standard InChI InChI=1S/C28H26ClN3O2/c1-28(2)15-22-26(24(33)16-28)27(19-6-5-13-30-17-19)32(23-8-4-3-7-21(23)31-22)25(34)14-18-9-11-20(29)12-10-18/h3-13,17,27,31H,14-16H2,1-2H3
Standard InChIKey IMKSLXSGJSYQAV-UHFFFAOYSA-N
SMILES CC1(CC2=C(C(N(C3=CC=CC=C3N2)C(=O)CC4=CC=C(C=C4)Cl)C5=CN=CC=C5)C(=O)C1)C
Canonical SMILES CC1(CC2=C(C(N(C3=CC=CC=C3N2)C(=O)CC4=CC=C(C=C4)Cl)C5=CN=CC=C5)C(=O)C1)C
PubChem Compound 2873654
Last Modified Nov 11 2021
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